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Compound of Interest

Compound Name: FR121196

Cat. No.: B1674003 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of FR121196, a piperazine

derivative investigated for its potential as a cognitive-enhancing agent. The information is

compiled from available scientific literature and presented to meet the needs of a specialized

audience in drug development.

Core Compound Information
FR121196 is chemically identified as N-(4-acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide. It

has been primarily studied for its nootropic effects, particularly its ability to ameliorate memory

deficits in preclinical models.

Table 1: Chemical and Physical Properties of FR121196

Property Data

IUPAC Name
N-(4-acetylpiperazin-1-yl)-4-
fluorobenzenesulfonamide

Synonyms FR-121196

CAS Number 133920-65-7[1]

Molecular Formula C₁₂H₁₆FN₃O₃S
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| Molecular Weight| 317.34 g/mol |

Mechanism of Action
The primary mechanism of action of FR121196 as a cognitive enhancer is attributed to its

effects within the hippocampus, a brain region critical for memory formation and consolidation.

Hippocampal Activity
FR121196 has been shown to ameliorate memory deficits in rats with cholinergic dysfunction

by acting on hippocampal monoaminergic neurons, with a likely involvement of the

serotonergic system.[1] A key aspect of its function is the enhancement of long-term

potentiation (LTP), a cellular mechanism underlying learning and memory, specifically in the

mossy fiber-CA3 pathway of the hippocampus.[1] This potentiation is achieved through the

activation of somatostatinergic neurons within the hippocampal formation.[1]

Proposed Signaling Pathway
The cognitive-enhancing effects of FR121196 are believed to be initiated by its modulation of

serotonergic neurons, which in turn activate somatostatinergic neurons. This activation leads to

a facilitation of LTP at the mossy fiber-CA3 synapse, ultimately resulting in improved cognitive

function.
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Caption: Proposed mechanism of action for FR121196.

Preclinical Efficacy
The cognitive-enhancing properties of FR121196 have been evaluated in rodent models of

memory impairment.

Table 2: Summary of Preclinical Efficacy Data for FR121196
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Experimental Model Task Effect of FR121196

| Rats with Cholinergic Dysfunction | Memory Tasks | Amelioration of memory deficits |

Note: Detailed quantitative data from these studies are not fully available in the public domain.

Experimental Protocols
While specific, detailed protocols from the original research are not publicly accessible, a

generalized experimental workflow for assessing the in vivo efficacy of a compound like

FR121196 is outlined below.

General Workflow for In Vivo Cognitive Enhancement
Studies
This diagram illustrates a typical experimental design for evaluating the effects of a novel

compound on memory in a rodent model of cognitive impairment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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